2-ethyl-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)butanamide

• IUPAC Name: 2-ethyl-N-[4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl]butanamide
• InChI: InChI=1S/C20H28N4O2/c1-5-12-26-19-13-18(21-14(4)22-19)23-16-8-10-17(11-9-16)24-20(25)15(6-2)7-3/h8-11,13,15H,5-7,12H2,1-4H3,(H,24,25)(H,21,22,23)
• InChI Key: ODQZPDWIJINHIC-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=NC(=NC(=C1)NC2=CC=C(C=C2)NC(=O)C(CC)CC)C
• Molecular Formula: C20H28N4O2
• Molecular Weight: 356.5 g/mol

Description

2-ethyl-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)butanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as EMA401, and it is a small molecule that has been developed as a potential treatment for chronic pain.

Mechanism of Action

Mode of Action

Based on its structure, it may interact with its targets through a variety of mechanisms, such as competitive inhibition, allosteric modulation, or covalent modification .

Biochemical Pathways

The compound may affect various biochemical pathways depending on its specific targets. Without knowledge of these targets, it’s difficult to predict the exact pathways it may influence. Given its structure, it could potentially interfere with pathways involving pyrimidine metabolism or other related processes .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown. These effects would depend on the compound’s specific targets and the biochemical pathways it affects .

Advantages and Limitations for Lab Experiments

EMA401 has several advantages for lab experiments, including its high purity and stability, which allows for accurate dosing and reliable results. However, one limitation of EMA401 is that it is a small molecule, which may limit its ability to penetrate certain tissues and reach its target site. This may affect its efficacy in certain types of chronic pain conditions.

Future Directions

There are several future directions for the research and development of EMA401. One potential direction is the optimization of its pharmacokinetic properties to improve its efficacy in certain types of chronic pain conditions. Another direction is the development of novel formulations of EMA401 that can improve its bioavailability and tissue penetration. Additionally, further studies are needed to explore the potential applications of EMA401 in other fields, such as inflammation and cancer. Overall, EMA401 has significant potential as a novel analgesic agent, and further research is needed to fully explore its therapeutic potential.

Synthesis Methods

The synthesis of EMA401 involves several steps, including the reaction of 2-methyl-6-propoxypyrimidin-4-amine with 4-bromo-2-fluoroaniline, followed by the reaction of the resulting intermediate with 2-ethylbutyryl chloride. The final product is obtained after purification and isolation steps. This method has been optimized to produce EMA401 in high yields and purity.

Scientific Research Applications

EMA401 has been extensively studied for its potential applications in the treatment of chronic pain. It has been shown to selectively inhibit the ATP-gated P2X3 ion channel, which is involved in the transmission of pain signals. This makes EMA401 a promising candidate for the development of novel analgesics that can provide effective pain relief without the side effects associated with current treatments.